1-[3-Heptoxy-2,2-bis(heptoxymethyl)propoxy]heptane
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Overview
Description
1-[3-Heptoxy-2,2-bis(heptoxymethyl)propoxy]heptane is a complex organic compound with the molecular formula C33H68O4. It is characterized by its heptoxy groups and bis(heptoxymethyl)propoxy structure, contributing to its unique chemical properties .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-[3-Heptoxy-2,2-bis(heptoxymethyl)propoxy]heptane typically involves the reaction of pentaerythritol with heptanol in the presence of a strong acid catalyst. The reaction proceeds through a series of etherification steps, resulting in the formation of the desired compound .
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial reactors, precise temperature control, and continuous monitoring to ensure high yield and purity .
Chemical Reactions Analysis
Types of Reactions
1-[3-Heptoxy-2,2-bis(heptoxymethyl)propoxy]heptane undergoes various chemical reactions, including:
Oxidation: This reaction typically involves the use of strong oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Common reducing agents like lithium aluminum hydride can be used to reduce the compound.
Substitution: The compound can undergo nucleophilic substitution reactions, especially at the heptoxy groups.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Sodium hydride in dimethyl sulfoxide (DMSO) as a solvent.
Major Products Formed
- **Oxid
Properties
CAS No. |
97431-24-8 |
---|---|
Molecular Formula |
C33H68O4 |
Molecular Weight |
528.9 g/mol |
IUPAC Name |
1-[3-heptoxy-2,2-bis(heptoxymethyl)propoxy]heptane |
InChI |
InChI=1S/C33H68O4/c1-5-9-13-17-21-25-34-29-33(30-35-26-22-18-14-10-6-2,31-36-27-23-19-15-11-7-3)32-37-28-24-20-16-12-8-4/h5-32H2,1-4H3 |
InChI Key |
PIZFEKJNYKNABG-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCOCC(COCCCCCCC)(COCCCCCCC)COCCCCCCC |
Origin of Product |
United States |
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